Cas no 4244-38-6 (Ethyl 6-nitroquinoxaline-2-carboxylate)

Ethyl 6-nitroquinoxaline-2-carboxylate is a nitro-substituted quinoxaline derivative with applications in pharmaceutical and agrochemical research. Its structure features a carboxylate ester group at the 2-position and a nitro group at the 6-position, making it a versatile intermediate for synthesizing heterocyclic compounds. The nitro group enhances reactivity in nucleophilic substitution and reduction reactions, while the ethyl ester provides stability and solubility in organic solvents. This compound is particularly useful in the development of bioactive molecules, including potential antimicrobial and antitumor agents. Its well-defined reactivity profile and compatibility with further functionalization make it a valuable building block in medicinal chemistry and material science.
Ethyl 6-nitroquinoxaline-2-carboxylate structure
4244-38-6 structure
Product Name:Ethyl 6-nitroquinoxaline-2-carboxylate
CAS No:4244-38-6
MF:C11H9N3O4
MW:247.206862211227
MDL:MFCD13192317
CID:1515085
PubChem ID:53485586
Update Time:2025-10-05

Ethyl 6-nitroquinoxaline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-nitroquinoxaline-2-carboxylate
    • 6-Nitroquinoxaline-2-carboxylic acid ethyl ester
    • DB-370491
    • 4244-38-6
    • MFCD13192317
    • 6-Nitro-2-quinoxalinecarboxylic acid ethyl ester
    • AS-53580
    • SCHEMBL1210444
    • 2-Quinoxalinecarboxylic acid, 6-nitro-, ethyl ester
    • BMUPZYSFLXBIEG-UHFFFAOYSA-N
    • AKOS037644428
    • DTXSID20704699
    • P16713
    • 2-Quinoxalinecarboxylicacid,6-nitro-,ethylester
    • MDL: MFCD13192317
    • Inchi: 1S/C11H9N3O4/c1-2-18-11(15)10-6-12-9-5-7(14(16)17)3-4-8(9)13-10/h3-6H,2H2,1H3
    • InChI Key: BMUPZYSFLXBIEG-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CN=C2C=C(C=CC2=N1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 247.05930578g/mol
  • Monoisotopic Mass: 247.05930578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 97.9Ų

Ethyl 6-nitroquinoxaline-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB486417-250 mg
6-Nitro-2-quinoxalinecarboxylic acid ethyl ester; .
4244-38-6
250mg
€388.00 2023-06-15
abcr
AB486417-1 g
6-Nitro-2-quinoxalinecarboxylic acid ethyl ester; .
4244-38-6
1g
€890.00 2023-06-15
abcr
AB486417-250mg
6-Nitro-2-quinoxalinecarboxylic acid ethyl ester; .
4244-38-6
250mg
€393.50 2025-04-18
abcr
AB486417-1g
6-Nitro-2-quinoxalinecarboxylic acid ethyl ester; .
4244-38-6
1g
€903.70 2025-04-18
1PlusChem
1P00CHQU-250mg
6-Nitroquinoxaline-2-carboxylic acid ethyl ester
4244-38-6 95%
250mg
$270.00 2024-05-02
1PlusChem
1P00CHQU-1g
6-Nitroquinoxaline-2-carboxylic acid ethyl ester
4244-38-6 95%
1g
$641.00 2024-05-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1581690-1g
Ethyl 6-nitroquinoxaline-2-carboxylate
4244-38-6 98%
1g
¥4023.00 2024-05-14
Ambeed
A991736-250mg
Ethyl 6-nitroquinoxaline-2-carboxylate
4244-38-6 95%
250mg
$325.0 2025-04-19
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
P16713-0.25g
2-QUINOXALINECARBOXYLIC ACID, 6-NITRO-, ETHYL ESTER
4244-38-6 nan
0.25g
¥2532.00 2025-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
P16713-1g
2-QUINOXALINECARBOXYLIC ACID, 6-NITRO-, ETHYL ESTER
4244-38-6 nan
1g
¥6336.00 2025-04-14

Additional information on Ethyl 6-nitroquinoxaline-2-carboxylate

Recent Advances in the Research of Ethyl 6-nitroquinoxaline-2-carboxylate (CAS: 4244-38-6)

Ethyl 6-nitroquinoxaline-2-carboxylate (CAS: 4244-38-6) is a significant chemical compound in the field of medicinal chemistry, particularly known for its role as a key intermediate in the synthesis of various biologically active molecules. Recent studies have focused on its applications in drug discovery, especially in the development of novel therapeutic agents targeting infectious diseases and cancer. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential clinical applications.

One of the most notable advancements in the research of Ethyl 6-nitroquinoxaline-2-carboxylate is its use in the synthesis of quinoxaline derivatives, which exhibit a broad spectrum of pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound possess potent antimicrobial activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study utilized a combination of computational modeling and in vitro assays to identify the most promising candidates, with Ethyl 6-nitroquinoxaline-2-carboxylate serving as a critical building block.

In addition to its antimicrobial potential, recent research has explored the anticancer properties of Ethyl 6-nitroquinoxaline-2-carboxylate derivatives. A study conducted by researchers at the National Cancer Institute (NCI) revealed that certain quinoxaline-based compounds derived from this intermediate exhibit selective cytotoxicity against cancer cell lines, particularly those associated with pancreatic and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in malignancies.

The synthetic versatility of Ethyl 6-nitroquinoxaline-2-carboxylate has also been a focal point of recent investigations. A 2024 paper in Organic & Biomolecular Chemistry detailed an optimized synthetic route for this compound, emphasizing its scalability and cost-effectiveness. The authors reported a high-yield, one-pot reaction that significantly reduces the production time and minimizes waste, making it an attractive option for industrial-scale applications. This advancement is particularly relevant for pharmaceutical companies seeking to streamline the production of quinoxaline-based drugs.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 6-nitroquinoxaline-2-carboxylate derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's unique chemical structure and demonstrated biological activities make it a valuable candidate for future drug development efforts.

In conclusion, Ethyl 6-nitroquinoxaline-2-carboxylate (CAS: 4244-38-6) continues to be a compound of significant interest in the field of medicinal chemistry. Its role as a versatile intermediate for the synthesis of bioactive molecules, coupled with its demonstrated antimicrobial and anticancer properties, underscores its potential in addressing unmet medical needs. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic applications, paving the way for novel treatments in the years to come.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd